Cas no 1261897-89-5 (5-(2-Benzyloxyphenyl)-2-fluorophenol)

• Product Name: 5-(2-Benzyloxyphenyl)-2-fluorophenol
• CAS No: 1261897-89-5
• MF: C₁₉H₁₅FO₂
• MW: 294.319608926773
• MDL: MFCD18314070
• CID: 2762043
• PubChem ID: 53219747
• Update Time: 2025-10-28

5-(2-Benzyloxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID50684571
• 2'-(Benzyloxy)-4-fluoro[1,1'-biphenyl]-3-ol
• MFCD18314070
• 1261897-89-5
• 5-(2-Benzyloxyphenyl)-2-fluorophenol, 95%
• 5-(2-BENZYLOXYPHENYL)-2-FLUOROPHENOL
• 5-(2-Benzyloxyphenyl)-2-fluorophenol

• MDL： MFCD18314070
• Inchi： 1S/C19H15FO2/c20-17-11-10-15(12-18(17)21)16-8-4-5-9-19(16)22-13-14-6-2-1-3-7-14/h1-12,21H,13H2
• InChI Key： SXDQMSULMLCRJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1=CC=CC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.10560788Da
• Monoisotopic Mass: 294.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(2-Benzyloxyphenyl)-2-fluorophenol

Professional Introduction to 5-(2-Benzyloxyphenyl)-2-fluorophenol (CAS No. 1261897-89-5)

5-(2-Benzyloxyphenyl-2-fluorophenol) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1261897-89-5, represents a fascinating example of how structural modifications can influence biological activity and therapeutic potential. The presence of both benzyloxy and fluorine substituents in its molecular framework suggests a high degree of synthetic complexity and potential for diverse applications, particularly in the development of novel drug candidates.

The compound's structure combines the aromatic stability provided by the phenyl rings with the electron-withdrawing properties of the fluorine atom. This combination is particularly intriguing because fluorine substitution is well-documented to enhance metabolic stability and binding affinity in drug molecules. The benzyloxyphenyl moiety, on the other hand, introduces a bulky group that can modulate interactions with biological targets, potentially influencing both efficacy and selectivity. Such structural features make 5-(2-benzyloxyphenyl)-2-fluorophenol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The scaffold of 5-(2-benzyloxyphenyl)-2-fluorophenol has been explored in several preclinical studies for its potential as an anti-inflammatory agent. The compound's ability to interact with specific enzymes and receptors has been investigated, revealing promising results in modulating inflammatory responses. For instance, preliminary studies have suggested that it may inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of prostaglandins that mediate inflammation.

The incorporation of the fluorophenol moiety into the molecular structure appears to enhance the compound's pharmacokinetic properties. Fluorine atoms are known to improve lipophilicity and binding affinity, which are critical factors for drug efficacy. Additionally, the benzyloxy group contributes to solubility and metabolic stability, making this compound more suitable for oral administration. These attributes have positioned 5-(2-benzyloxyphenyl)-2-fluorophenol as a valuable intermediate in the synthesis of more complex drug molecules.

Advances in computational chemistry have further accelerated the investigation of this compound. Molecular modeling studies have been instrumental in predicting how 5-(2-benzyloxyphenyl)-2-fluorophenol interacts with biological targets at an atomic level. These simulations have provided insights into its binding mode and have helped identify key residues that contribute to its biological activity. Such information is crucial for optimizing lead compounds during drug discovery pipelines.

The synthesis of 5-(2-benzyloxyphenyl)-2-fluorophenol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of both benzyloxy and fluorine substituents demands expertise in synthetic methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. Recent advancements in synthetic techniques have made it possible to achieve higher yields and purities, facilitating further exploration of this compound's potential.

In conclusion, 5-(2-benzyloxyphenyl)-2-fluorophenol (CAS No. 1261897-89-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as an anti-inflammatory agent, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is likely to play a crucial role in the discovery and design of novel drugs targeting various diseases.